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Compound of Interest

Compound Name: Fmoc-N-PEG36-acid

Cat. No.: B8006581

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the safety information for Fmoc-N-PEG36-
acid (Fmoc-N-amido-PEG36-acid), a high molecular weight PEG derivative commonly utilized
in bioconjugation, drug delivery, and peptide synthesis. Due to the limited availability of a
specific, official Safety Data Sheet (SDS) for this compound, this document synthesizes
information from various suppliers and related PEG compounds to offer a thorough safety
profile.

Chemical and Physical Properties

Fmoc-N-PEG36-acid is a heterobifunctional linker possessing a fluorenylmethyloxycarbonyl
(Fmoc) protected amine and a terminal carboxylic acid. The long polyethylene glycol (PEG)
chain enhances solubility and reduces immunogenicity of conjugated molecules.[1]

It is important to note that two CAS numbers are frequently associated with this compound:
756526-01-9[2] and 2649489-46-1.[3] Researchers should verify the specific CAS number
associated with their product.

Table 1: Physical and Chemical Properties of Fmoc-N-PEG36-acid
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Property Value Source(s)

Fmoc-N-amido-PEG36-acid,
Fmoc-NH-PEG36-acid, Fmoc-

Synonyms ) [4]
PEG-acid, Fmoc-PEG1500-
acid
CAS Number 756526-01-9, 2649489-46-1 [2][3]
Molecular Formula CooH161NOa4o [3]
Molecular Weight ~1897.22 g/mol [2]
Appearance White solid or viscous liquid [41[5]

Soluble in water, methylene

Solubility chloride, acetonitrile, DMAC, [1]
and DMSO
Purity Typically >95% [4]

Hazard Identification and Classification

Based on available safety data sheets for identical or closely related compounds, Fmoc-N-
PEG36-acid is generally not classified as a hazardous substance. However, as with all
laboratory chemicals, it should be handled with care. Some sources for similar PEG
compounds suggest potential for mild irritation.

Table 2: GHS Hazard Classification (Anticipated)
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. . Hazard
Hazard Class Category Pictogram Signal Word
Statement

Skin
corrosion/irritatio Not Classified None No Signal Word Not Applicable
n
Serious eye
damage/eye Not Classified None No Signal Word Not Applicable
irritation
Specific target N ) )

Not Classified None No Signal Word Not Applicable

organ toxicity

Note: This classification is based on available data for similar compounds and may not be
exhaustive. Always refer to the supplier-specific SDS.

Handling, Storage, and First Aid

Proper handling and storage are crucial to maintain the integrity and safety of Fmoc-N-PEG36-
acid.

Handling and Personal Protective Equipment (PPE)

Standard laboratory procedures should be followed. Use in a well-ventilated area and avoid
inhalation of any dust or vapors. Personal protective equipment, including safety glasses,
gloves, and a lab coat, is recommended.

Storage

Fmoc-N-PEG36-acid is hygroscopic and should be stored in a tightly sealed container under
an inert atmosphere.[1] Recommended storage is at -20°C, desiccated, and protected from
light.[6] Allow the product to come to room temperature before opening to prevent moisture
condensation.[1]

First Aid Measures

Table 3: First Aid Procedures
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Exposure Route First Aid Measures

Move to fresh air. If breathing is difficult, seek

Inhalation : .
medical attention.

Skin Contact Wash off with soap and plenty of water.

Rinse cautiously with water for several minutes.

Remove contact lenses, if present and easy to
Eye Contact ) o o ]
do. Continue rinsing. If eye irritation persists, get

medical advice/attention.

Do NOT induce vomiting. Rinse mouth with

Ingestion . o
water. Seek medical attention if you feel unwell.

Experimental Protocols and Logical Workflows
General Handling Workflow

The following diagram outlines a general workflow for handling Fmoc-N-PEG36-acid in a

laboratory setting.
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Review SDS
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Y
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Y
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Caption: General laboratory workflow for handling Fmoc-N-PEG36-acid.

Spill Response Protocol
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In the event of a spill, the following decision-making process should be followed.

Spill Occurs

Large or Uncontrolled Spill?
Evacuate Area & Alert Safety Officer Ensure Appropriate PPE is Worn

Don Appropriate PPE

Cover with Inert Absorbent Material

l

Collect into a Closed Container

:

Decontaminate Spill Area

:

Dispose of as Chemical Waste

Spill Cleaned

Click to download full resolution via product page

Caption: Decision tree for responding to a spill of Fmoc-N-PEG36-acid.
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Stability and Reactivity

Fmoc-N-PEG36-acid is generally stable under recommended storage conditions. Avoid strong
oxidizing agents. Hazardous decomposition products are not expected under normal use, but
thermal decomposition may produce carbon and nitrogen oxides.

Toxicological and Ecological Information

Detailed toxicological and ecological studies for Fmoc-N-PEG36-acid are not readily available.
However, PEG compounds are generally considered to have low toxicity and are not expected
to pose a significant ecological hazard.

Disclaimer: This document is intended for informational purposes only and does not replace a
formal Safety Data Sheet (SDS). Always consult the SDS provided by the manufacturer for the
most accurate and up-to-date safety information.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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